molecular formula C12H24O3 B8659298 1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane CAS No. 125768-93-6

1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane

Cat. No. B8659298
CAS RN: 125768-93-6
M. Wt: 216.32 g/mol
InChI Key: MGIDEDVBLNEGDG-UHFFFAOYSA-N
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Description

1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane is a useful research compound. Its molecular formula is C12H24O3 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

125768-93-6

Product Name

1-Methoxy-1-[(2-methylbutan-2-yl)peroxy]cyclohexane

Molecular Formula

C12H24O3

Molecular Weight

216.32 g/mol

IUPAC Name

1-methoxy-1-(2-methylbutan-2-ylperoxy)cyclohexane

InChI

InChI=1S/C12H24O3/c1-5-11(2,3)14-15-12(13-4)9-7-6-8-10-12/h5-10H2,1-4H3

InChI Key

MGIDEDVBLNEGDG-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)OOC1(CCCCC1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixed solution consisting of 15.9 g of dimethyl sulfoxide and 1.2 g of p-toluenesulfonic acid was kept at 20° C., into which was added dropwise another solution consisting of 29.1 g of cyclohexanone-dimethylacetal and 21.1 g of 1,1-dimethylpropyl hydroperoxide. The resulting solution had an acid concentration of 0.1 mol/kg of the solution. The solution was treated in the same manner as described in Example 1 to obtain 33.8 g (yield: 67%) of crude 1-methoxy-1-(1,1-dimethylpropylperoxy)cyclohexane having a purity of 86%. The resulting crude peroxyketal was distilled at 43°-45° C. under a vacuum of 0.1 mmHg to obtain a purified peroxyketal having a purity of 98%.
Quantity
29.1 g
Type
reactant
Reaction Step One
Quantity
21.1 g
Type
reactant
Reaction Step Two
Quantity
1.2 g
Type
catalyst
Reaction Step Three
Quantity
15.9 g
Type
solvent
Reaction Step Four

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